Cas no 663934-18-7 (1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 2,2-DIFLUORO-6-IODO-)

• Product Name: 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 2,2-DIFLUORO-6-IODO-
• CAS No: 663934-18-7
• MF: C₈H₃F₂IO₄
• MW: 328.008301973343
• CID: 3186986
• PubChem ID: 11255907
• Update Time: 2025-04-21

1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 2,2-DIFLUORO-6-IODO- Chemical and Physical Properties

Names and Identifiers

• 1,3-BENZODIOXOLE-4-CARBOXYLIC ACID, 2,2-DIFLUORO-6-IODO-
• DTXSID901211863
• SCHEMBL21569646
• IPSLQTAYIULVGD-UHFFFAOYSA-N
• 663934-18-7
• 2,2-difluoro-6-iodo-1,3-benzodioxole-4-carboxylic acid

• Inchi： 1S/C8H3F2IO4/c9-8(10)14-5-2-3(11)1-4(7(12)13)6(5)15-8/h1-2H,(H,12,13)
• InChI Key： IPSLQTAYIULVGD-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)C2=C(C=1)OC(O2)(F)F

Computed Properties

• Exact Mass: 327.90441Da
• Monoisotopic Mass: 327.90441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų